Cas no 898753-48-5 (2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone)

2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone is a specialized organic compound featuring a dimethyl-substituted propiophenone backbone with an additional 2,5-dimethylphenyl group. Its molecular structure offers unique steric and electronic properties, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of complex molecules. The compound's well-defined substitution pattern enhances selectivity in reactions such as carbonyl additions or cyclizations. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in laboratory settings. Researchers may find it useful in pharmaceutical or materials science applications where tailored aromatic ketones are required for targeted synthesis.
2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone structure
898753-48-5 structure
Product Name:2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone
CAS No:898753-48-5
MF:C19H22O
MW:266.377385616302
CID:876405
PubChem ID:24726344
Update Time:2025-08-05

2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dimethylphenyl)-3-(2,5-dimethylphenyl)propan-1-one
    • 2',3'-DIMETHYL-3-(2,5-DIMETHYLPHENYL)PROPIOPHENONE
    • DTXSID10644737
    • AKOS016021635
    • MFCD03843732
    • 898753-48-5
    • 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone
    • MDL: MFCD03843732
    • Inchi: 1S/C19H22O/c1-13-8-9-15(3)17(12-13)10-11-19(20)18-7-5-6-14(2)16(18)4/h5-9,12H,10-11H2,1-4H3
    • InChI Key: XSGZZUBAKKQXQH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C)C=1C)CCC1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 266.16700
  • Monoisotopic Mass: 266.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.73570

2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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Additional information on 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone

Introduction to 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone (CAS No. 898753-48-5)

2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone, with the CAS number 898753-48-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex aromatic and aliphatic moieties, which contribute to its diverse chemical properties and reactivity.

The molecular formula of 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone is C19H20O, and it has a molecular weight of approximately 264.36 g/mol. The compound features a propiophenone core with additional methyl substitutions on both the phenyl and propiophenone rings. These substitutions play a crucial role in modulating the compound's electronic and steric properties, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has focused on the synthesis and characterization of 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone. One notable study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also enhanced the purity of the final product, making it more suitable for further applications in drug discovery and materials science.

In the context of pharmaceutical research, 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone has shown promising activity as a lead compound for developing new therapeutic agents. A study conducted by the University of California (2020) investigated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The results indicated that the compound effectively reduced inflammation in vitro, suggesting its potential as a novel anti-inflammatory drug candidate.

Beyond its pharmaceutical applications, 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone has also been explored for its use in materials science. Research published in Advanced Materials (2019) highlighted its potential as a precursor for synthesizing advanced polymers with enhanced mechanical properties. The unique combination of aromatic and aliphatic functionalities makes it an ideal candidate for developing polymers with tailored properties for various industrial applications.

The safety profile of 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone has been extensively studied to ensure its safe use in both laboratory and industrial settings. Toxicological studies have shown that the compound exhibits low toxicity when handled properly and under controlled conditions. However, it is important to follow standard safety protocols to minimize any potential risks associated with its handling and storage.

In conclusion, 2',3'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone (CAS No. 898753-48-5) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.

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